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Compound of Interest

Compound Name: Tris(pentafluorophenyl)borate

Cat. No.: B12749223 Get Quote

Essential Safety and Handling Guide for
Tris(pentafluorophenyl)borane
This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Tris(pentafluorophenyl)borane, often

abbreviated as B(C₆F₅)₃. Due to its hazardous nature, strict adherence to these procedures is

mandatory to ensure personal and laboratory safety. Tris(pentafluorophenyl)borane is a highly

effective Lewis acid used in a variety of chemical syntheses, but its reactivity necessitates

careful management.[1][2]

Hazard Identification and Classification
Tris(pentafluorophenyl)borane is classified as a hazardous substance with multiple routes of

potential exposure.[3] It is toxic if swallowed, causes severe skin and eye irritation, and may

lead to respiratory irritation.[3][4][5][6][7] Furthermore, the compound is hygroscopic and reacts

with moisture, requiring it to be handled under a dry, inert atmosphere.[1][6][7][8]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 3
H301: Toxic if swallowed[3][7]

[9][10]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4][5][6][7]

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation[3][4][5][6][7][9][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4][5][6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent exposure through inhalation, ingestion,

or skin and eye contact. The following equipment is mandatory when handling

Tris(pentafluorophenyl)borane.[1]
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PPE Category Specification Rationale

Hand Protection
Neoprene or nitrile rubber

gloves.[1][9]

Prevents skin contact and

irritation.[4][5][7]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[4] A full-face shield

is recommended for larger

quantities.[1]

Protects against dust and

splashes, preventing serious

eye irritation.[4][5][6][9]

Contact lenses should not be

worn.[1][9]

Body Protection

A chemical-resistant lab coat.

For significant spill risk or

handling larger quantities,

fire/flame resistant and

impervious clothing is required.

[1][4]

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

A NIOSH-approved respirator

is necessary if dust formation

is possible or if engineering

controls are insufficient.[5][11]

A full-face respirator should be

used for major spills or when

exposure limits may be

exceeded.[4]

Prevents inhalation of dust,

which can cause respiratory

tract irritation.[3][4][7]

Operational Plan: Step-by-Step Procedures
Preparation and Engineering Controls

Work Area: All manipulations of solid Tris(pentafluorophenyl)borane must be performed

inside a certified chemical fume hood or a glovebox.[1][9][10]

Inert Atmosphere: Due to its hygroscopic nature, the compound must be handled and stored

under a dry, inert atmosphere, such as nitrogen or argon.[1][6]
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Material Compatibility: Ensure the work area is free from incompatible materials, particularly

strong oxidizing agents, strong acids, and water/moisture.[6][9][10]

Safety Equipment: Confirm that an emergency eye wash station and safety shower are

immediately accessible.[9][10]

Handling and Transfer Protocol
Don all required PPE as specified in the table above.

To minimize dust, handle the solid gently.[1][4][5][10] Avoid scooping or pouring methods that

could aerosolize the powder.

When weighing, perform the task within the fume hood or glovebox on a tared weigh boat or

in a sealed container.

Use non-sparking tools for all transfers.[4]

Keep the primary container tightly sealed when not in use.[4][5][6]

Upon completion, decontaminate all surfaces and equipment. Wash hands thoroughly with

soap and water after handling.[5]
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1. Preparation

2. Don Required PPE

3. Weigh & Transfer
(Inert Atmosphere)

4. Decontaminate Work Area

5. Segregate Waste

Procedure Complete

Click to download full resolution via product page

Caption: Standard workflow for handling Tris(pentafluorophenyl)borane.

Emergency Protocol: Spill Response
In the event of a spill, immediate and decisive action is required to mitigate exposure and

contamination.

Evacuate: Immediately alert others and evacuate all non-essential personnel from the area.

[1][9]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the dust.
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Assess and Equip: If the spill is minor and you are trained to handle it, don the full required

PPE, including respiratory protection. For major spills, contact your institution's emergency

response team.[5]

Containment: Gently cover the spill with a dry, inert absorbent material such as sand,

vermiculite, or dry earth.[1] DO NOT USE WATER or combustible materials.[1]

Collection: Using non-sparking tools, carefully sweep or scoop the contained material into a

clearly labeled, sealable container for hazardous waste.[5][9][10] Avoid generating dust

during this process.[5]

Decontamination: Clean the spill area thoroughly. All materials used for cleanup must be

disposed of as hazardous waste.

Reporting: Report the incident to your supervisor and your institution's environmental health

and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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